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Abstract
Danazol, a synthetic steroid derived from ethisterone, is utilized in the treatment of various

medical conditions, most notably endometriosis and hereditary angioedema. Its clinical efficacy

is governed by a complex pharmacological profile that includes the modulation of multiple

endocrine pathways. The biotransformation of danazol is extensive, primarily occurring in the

liver, leading to a variety of metabolites that contribute to its overall activity and clearance.

Among these are ethisterone and its hydroxylated derivatives. This technical guide focuses on

2-hydroxymethylene ethisterone and its closely related isomers, which are key products of

danazol's metabolic pathway. We will provide a detailed overview of the metabolic

transformation, analytical methodologies for detection and quantification, and the biological

activities associated with these metabolites, supported by experimental data and protocols.

Introduction to Danazol Metabolism
Danazol (17α-pregna-2,4-dien-20-yno[2,3-d]-isoxazol-17β-ol) is well-absorbed orally and

undergoes rapid and extensive hepatic metabolism, primarily mediated by cytochrome P450

enzymes such as CYP3A4.[1] The biotransformation involves the opening of the isoxazole ring,

leading to the formation of its two principal and most studied metabolites: ethisterone (17α-

ethynyltestosterone) and 2-hydroxymethyl ethisterone.[2]
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It is critical to distinguish between two closely named compounds:

2-hydroxymethylene ethisterone: (17α)-17-Hydroxy-2-(hydroxymethylene)-pregn-4-en-20-

yn-3-one.

2-hydroxymethyl ethisterone: Often specified as 2α-hydroxymethyl ethisterone, this is a more

commonly cited major metabolite in scientific literature.[3]

While this guide addresses the user-specified "2-hydroxymethylene ethisterone," much of

the existing research has focused on "2-hydroxymethyl ethisterone." Further research has

identified a broader spectrum of metabolites, including additional mono- and di-hydroxylated

derivatives and their sulfate conjugates, indicating a complex metabolic fate.[4]

Metabolic Pathway of Danazol
The primary metabolic cascade begins with the cleavage of the isoxazole moiety of danazol to

yield ethisterone. Subsequently, ethisterone undergoes hydroxylation to form 2-hydroxymethyl

ethisterone. This metabolite can exist in two stereoisomeric forms.[3] Further oxidative

metabolism leads to a variety of other hydroxylated products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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